5-amino-N-(2-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxamide

• IUPAC Name: 5-amino-N-(2-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C11H10FN3O2/c1-6-9(10(13)17-15-6)11(16)14-8-5-3-2-4-7(8)12/h2-5H,13H2,1H3,(H,14,16)
• InChI Key: KDNSKCVKDHPSNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C(=O)NC2=CC=CC=C2F)N
• Molecular Formula: C11H10FN3O2
• Molecular Weight: 235.21 g/mol

Description

5-amino-N-(2-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxamide, also known as 5F-MDMB-PINACA, is a synthetic cannabinoid that belongs to the indazole-3-carboxamide family. It was first identified in 2014 and has gained popularity among recreational drug users due to its potent psychoactive effects. However, the scientific community has also shown interest in this compound due to its potential applications in research.

Mechanism of Action

5-amino-N-(2-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxamideCA acts as a potent agonist of CB1 and CB2 receptors, which are located in the brain and throughout the body. This results in the activation of various signaling pathways that are involved in the regulation of pain, appetite, and mood. It also has the ability to modulate the activity of other neurotransmitters such as dopamine and serotonin, which are involved in the regulation of reward and pleasure.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-amino-N-(2-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxamideCA are similar to those of other synthetic cannabinoids. It has been shown to produce a range of psychoactive effects such as euphoria, relaxation, and altered perception of time and space. It can also cause adverse effects such as anxiety, paranoia, and hallucinations. Long-term use of synthetic cannabinoids has been associated with a range of health problems such as cardiovascular disease, respiratory problems, and mental health disorders.

Advantages and Limitations for Lab Experiments

5-amino-N-(2-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxamideCA has several advantages as a research tool. It has a high affinity for CB1 and CB2 receptors, which makes it a useful tool for investigating the role of these receptors in various physiological and pathological processes. It is also relatively easy to synthesize, which makes it readily available for research purposes.
However, there are also several limitations to using 5-amino-N-(2-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxamideCA in lab experiments. Its potency and unpredictable effects make it difficult to control the dose and duration of exposure, which can lead to inconsistent results. It is also a relatively new compound, and its long-term effects on human health are not well understood.

Future Directions

There are several future directions for research on 5-amino-N-(2-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxamideCA. One area of interest is its potential therapeutic applications, particularly in the treatment of inflammatory diseases and pain management. Another area of interest is its potential as a tool for investigating the role of CB1 and CB2 receptors in various physiological and pathological processes. Additionally, more research is needed to understand the long-term effects of synthetic cannabinoids on human health, particularly with regard to their potential for addiction and dependence.

Synthesis Methods

The synthesis of 5-amino-N-(2-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxamideCA involves the reaction of 5-amino-1-(2-fluorophenyl)-1H-pyrazole-4-carboxamide with 3-methyl-1,2-oxazole-4-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting product is purified by column chromatography and characterized by various spectroscopic techniques.

Scientific Research Applications

5-amino-N-(2-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxamideCA has been used in various scientific studies to investigate its pharmacological properties and potential therapeutic applications. One study found that it has a high affinity for CB1 and CB2 receptors, which are involved in the regulation of pain, appetite, and mood. Another study showed that it has potent anti-inflammatory effects, which could be useful in the treatment of inflammatory diseases such as arthritis.